Cas no 82475-02-3 (5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester)

5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester structure
82475-02-3 structure
Product name:5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester
CAS No:82475-02-3
MF:C23H22O11
MW:474.41400
CID:3038793
PubChem ID:21721956

5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester
    • Oroxylin A 7-O-
    • A-D-glucuronide methyl ester
    • 82475-02-3
    • 82475-01-2
    • methyl (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(5-hydroxy-6-methoxy-4-oxo-2-phenylchromen-7-yl)oxyoxane-2-carboxylate
    • HY-N10799
    • Oroxylin A 7-O-beta-D-glucuronide methyl ester
    • CS-0636394
    • DA-76465
    • FS-7638
    • Inchi: InChI=1S/C23H22O11/c1-30-20-14(33-23-19(28)17(26)18(27)21(34-23)22(29)31-2)9-13-15(16(20)25)11(24)8-12(32-13)10-6-4-3-5-7-10/h3-9,17-19,21,23,25-28H,1-2H3/t17-,18-,19+,21-,23?/m0/s1
    • InChI Key: BLLTXLXSBUMNOK-PZRWOILUSA-N
    • SMILES: COC1=C(C=C2C(=C1O)C(=O)C=C(C3=CC=CC=C3)O2)OC4[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O4)O)O)O

Computed Properties

  • Exact Mass: 474.11600
  • Monoisotopic Mass: 474.11621151Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 779
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161Ų
  • XLogP3: 1.8

Experimental Properties

  • PSA: 165.12000
  • LogP: 0.53360

5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester Related Literature

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